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Compound of Interest

Compound Name: Pipes sodium

Cat. No.: B157575

An In-depth Technical Guide to PIPES Sodium Salt: Molecular Structure, Properties, and
Applications

Introduction

PIPES (piperazine-N,N'-bis(2-ethanesulfonic acid)) sodium salt is a zwitterionic biological buffer
that is widely utilized in biochemistry, cell culture, and molecular biology research.[1][2] As one
of the "Good's buffers" developed in the 1960s, it is valued for its pKa near physiological pH,
minimal interaction with metal ions, and limited permeability through biological membranes.[1]
[3][4] This guide provides a comprehensive overview of the molecular structure, chemical
formula, physicochemical properties, and common experimental protocols for PIPES sodium
salt, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Formula

PIPES sodium salt is the monosodium salt of piperazine-N,N'-bis(2-ethanesulfonic acid).[5]
The core of its structure is a piperazine ring, a six-membered heterocycle containing two
nitrogen atoms at opposite positions. Each nitrogen atom is substituted with an ethanesulfonic
acid group. The presence of the sulfonic acid groups and the tertiary amine groups of the
piperazine ring gives PIPES its zwitterionic character.

Chemical Formula: CsH17N2NaOsS2[3][5]

Synonyms:
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Na-PIPES

Piperazine-1,4-diethanesulfonate sodium salt

1,4-Piperazinediethanesulfonic acid sodium salt

Physicochemical Properties

Piperazine-N,N'-bis(2-ethanesulfonic acid) sodium salt[6]

The utility of PIPES sodium salt as a buffer is defined by its distinct physicochemical

properties. These properties are summarized in the table below.

Property Value Citations
Molecular Weight 324.35 g/mol [31[5][6]
Appearance White crystalline powder [3]

Purity (Assay) >99% (titration) [3]

pKa (25 °C) 6.8

Useful pH Range 6.1-75 [11[3]
Melting Point >300 °C [3]
Solubility 0.1 M NaOH: 250 mg/mL [3]

A260nm: <0.06, A280nm:

UV Absorbance (0.1M in H20)
<0.04

[7]

Molecular Structure Visualization

The following diagram illustrates the chemical structure of PIPES sodium salt.

Caption: 2D structure of PIPES sodium salt.

Experimental Protocols

Preparation of a 0.1 M PIPES Buffer Solution (pH 7.2)
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PIPES free acid has poor solubility in water; therefore, the sodium salt is often used, or the pH
is adjusted with a base to facilitate dissolution.[1][8][9]

Materials:

PIPES free acid (MW: 302.37 g/mol )

10 N Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution[9]

Deionized water (dH20)

pH meter

Magnetic stirrer and stir bar

Beakers and a 1 L volumetric flask

Protocol:

e Calculate the required mass: For a 1 L solution of 0.1 M PIPES, weigh out 30.24 g of PIPES
free acid.[9]

« Initial Dissolution: Add approximately 800 mL of dH20 to a beaker with a magnetic stir bar.
While stirring, slowly add the weighed PIPES free acid. The powder will not dissolve
completely at this stage.[9]

e pH Adjustment:

[e]

Calibrate the pH meter at the temperature you will be using the buffer.

o

Immerse the pH electrode in the PIPES suspension.

[¢]

Slowly add the 10 N NaOH solution dropwise. The PIPES powder will begin to dissolve as
the pH increases.[9]

[¢]

Continue to add NaOH while monitoring the pH until all the PIPES has dissolved and the
pH is stable at your target of 7.2.
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e Final Volume Adjustment:
o Carefully transfer the buffer solution into a 1 L volumetric flask.

o Rinse the beaker with a small amount of dH20 and add it to the flask to ensure a complete
transfer.

o Add dHz0 to bring the final volume to the 1 L mark.[9]

e Final Check and Storage:
o Invert the flask several times to ensure the solution is homogenous.
o Re-check the pH of the final solution.

o Store the buffer in a labeled, sealed container at room temperature or 4°C. For long-term
storage, sterile filtration is recommended.[9]

Applications in Research

PIPES sodium salt is a versatile buffer used in a variety of biological and biochemical
applications due to its non-toxic nature and stability.[2]

o Cell Culture: It is frequently used in cell culture media because its pKa is close to
physiological pH.[1]

e Microscopy: It has been used to prepare BRB80 buffer for imaging microtubules and kinesin
molecules via fluorescence microscopy.[2] It is also a component of PEM fixation solutions.

[2]

» Biochemical Assays: PIPES is suitable for use in the bicinchoninic acid (BCA) assay.[1] It
has also been used in studies on the stability of a-nitrosyl-hemoglobin in red blood cells.[2]

o Chromatography and Electrophoresis: It serves as a running buffer in gel electrophoresis
and as an eluent in isoelectric focusing and chromatography.[1]

Logical Workflow for Buffer Preparation
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The following diagram outlines the logical steps for preparing a PIPES buffer solution.

Calculate Mass of PIPES Free Acid

'

Add PIPES to ~80% Final Volume of dH20

'

Stir to Create Suspension

'

Calibrate pH Meter

'

Adjust pH with NaOH/KOH to Dissolve

'

Transfer to Volumetric Flask

'

Add dH20 to Final Volume

'

Mix Thoroughly

'

Verify Final pH

'

Store Appropriately
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Caption: Workflow for PIPES buffer preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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